Cas no 176088-58-7 (ethyl 4-(3-bromophenyl)butanoate)

• Product Name: ethyl 4-(3-bromophenyl)butanoate
• CAS No: 176088-58-7
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• MDL: MFCD16037423
• CID: 3815352
• PubChem ID: 11492759
• Update Time: 2025-05-26

ethyl 4-(3-bromophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 3-bromo-, ethyl ester
• ethyl 4-(3-bromophenyl)butanoate
• F70126
• ILEHSWZBPMQZEH-UHFFFAOYSA-N
• MFCD16037423
• 176088-58-7
• SCHEMBL6294282

• MDL： MFCD16037423
• Inchi： 1S/C12H15BrO2/c1-2-15-12(14)8-4-6-10-5-3-7-11(13)9-10/h3,5,7,9H,2,4,6,8H2,1H3
• InChI Key： ILEHSWZBPMQZEH-UHFFFAOYSA-N
• SMILES： C1(CCCC(OCC)=O)=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 270.02554Da
• Monoisotopic Mass: 270.02554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on ethyl 4-(3-bromophenyl)butanoate

Ethyl 4-(3-Bromophenyl)Butanoate: A Comprehensive Overview

Ethyl 4-(3-bromophenyl)butanoate, also known by its CAS registry number 176088-58-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₁₁H₁₃BrO₂, is characterized by its unique structure, which combines a bromophenyl group with a butanoate ester moiety. The compound's structure makes it a versatile building block for various applications, including drug discovery, polymer synthesis, and as an intermediate in organic synthesis.

The synthesis of ethyl 4-(3-bromophenyl)butanoate involves a multi-step process that typically begins with the bromination of acetophenone derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

Ethyl 4-(3-bromophenyl)butanoate exhibits interesting physical and chemical properties that make it suitable for a wide range of applications. Its solubility in organic solvents and moderate stability under physiological conditions make it an attractive candidate for pharmaceutical applications. Recent studies have highlighted its potential as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents.

In the realm of materials science, ethyl 4-(3-bromophenyl)butanoate has been utilized as a monomer in the synthesis of polyesters and polyamides with tailored mechanical and thermal properties. The incorporation of this compound into polymer matrices has been shown to enhance their resistance to UV degradation and improve their overall durability.

The compound's reactivity is another area of active research. Its ability to undergo nucleophilic substitution reactions has been exploited in the development of novel catalysts for organic transformations. Recent findings suggest that ethyl 4-(3-bromophenyl)butanoate can serve as a versatile substrate for enantioselective reactions, opening new avenues for asymmetric synthesis.

In terms of safety and handling, ethyl 4-(3-bromophenyl)butanoate should be treated with care due to its potential to irritate skin and eyes upon prolonged exposure. Proper ventilation and protective equipment are recommended during its handling and storage.

Looking ahead, the future of ethyl 4-(3-bromophenyl)butanoate lies in its continued exploration as a key intermediate in drug discovery and materials innovation. Ongoing research aims to uncover new synthetic pathways and applications that leverage its unique chemical properties, ensuring its relevance in both academic and industrial settings.